N-[1-(4-Phenyl-1-prop-2-enoylpiperidine-4-carbonyl)azetidin-3-yl]acetamide

• IUPAC Name: N-[1-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)azetidin-3-yl]acetamide
• InChI: InChI=1S/C20H25N3O3/c1-3-18(25)22-11-9-20(10-12-22,16-7-5-4-6-8-16)19(26)23-13-17(14-23)21-15(2)24/h3-8,17H,1,9-14H2,2H3,(H,21,24)
• InChI Key: BKNJZXBUVIWNRN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CN(C1)C(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

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Synthesis Analysis

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